N-(4-cyanophenyl)-9H-xanthene-9-carboxamide

• Molecular Formula: C21H14N2O2
• Molecular Weight: 326.3 g/mol
• IUPAC Name: N-(4-cyanophenyl)-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C21H14N2O2/c22-13-14-9-11-15(12-10-14)23-21(24)20-16-5-1-3-7-18(16)25-19-8-4-2-6-17(19)20/h1-12,20H,(H,23,24)
• InChI Key: XZIYZTUDTDGIPO-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)C(=O)NC4=CC=C(C=C4)C#N

Description

N-(4-cyanophenyl)-9H-xanthene-9-carboxamide, also known as XN, is a fluorescent dye that has been widely used in scientific research. It belongs to the family of xanthenes, which are organic compounds that exhibit fluorescence properties. XN has been used in a variety of applications, such as in biological imaging, protein labeling, and detection of enzyme activity.

Mechanism of Action

N-(4-cyanophenyl)-9H-xanthene-9-carboxamide functions as a fluorescent probe by undergoing a photoinduced electron transfer (PET) process. When excited by light, N-(4-cyanophenyl)-9H-xanthene-9-carboxamide becomes electronically excited and undergoes a PET process to a nearby electron-donating group, which results in fluorescence emission. The fluorescence emission of N-(4-cyanophenyl)-9H-xanthene-9-carboxamide is highly sensitive to its environment, such as pH and polarity.
Biochemical and Physiological Effects:
N-(4-cyanophenyl)-9H-xanthene-9-carboxamide has been shown to have minimal toxicity and is not known to cause any adverse physiological effects. However, its use in biological systems may alter the behavior of the system being studied, as it is a foreign molecule that can potentially interact with other molecules in the system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-cyanophenyl)-9H-xanthene-9-carboxamide in lab experiments is its high sensitivity and selectivity for detecting specific molecules or conditions. Additionally, its fluorescence properties allow for non-invasive imaging of biological systems. However, N-(4-cyanophenyl)-9H-xanthene-9-carboxamide has limitations in terms of its photostability and potential interference with other fluorescent probes or molecules in the system being studied.

Future Directions

There are several future directions for the use of N-(4-cyanophenyl)-9H-xanthene-9-carboxamide in scientific research. One potential application is in the development of biosensors for detecting specific molecules or conditions in biological systems. N-(4-cyanophenyl)-9H-xanthene-9-carboxamide could also be used in the development of new fluorescent probes with improved photostability and selectivity. Additionally, N-(4-cyanophenyl)-9H-xanthene-9-carboxamide could be used in the development of new imaging techniques for studying biological systems at the molecular level.

Synthesis Methods

The synthesis of N-(4-cyanophenyl)-9H-xanthene-9-carboxamide involves the reaction of 4-cyanophenol with 9H-xanthene-9-carboxylic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then treated with ammonia to obtain N-(4-cyanophenyl)-9H-xanthene-9-carboxamide. The synthesis of N-(4-cyanophenyl)-9H-xanthene-9-carboxamide is relatively straightforward and can be easily scaled up for industrial production.

Scientific Research Applications

N-(4-cyanophenyl)-9H-xanthene-9-carboxamide has been widely used in scientific research as a fluorescent probe for various applications. It has been used to label proteins and peptides for imaging purposes, as well as to detect enzyme activity. N-(4-cyanophenyl)-9H-xanthene-9-carboxamide has also been used to study the pH of cellular compartments, as it exhibits a pH-dependent fluorescence.